Ethyl 4-(2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H23N5O5S/c1-4-28-18(27)23-9-7-22(8-10-23)13(24)11-29-12-5-6-19-15-14(12)16(25)21(3)17(26)20(15)2/h5-6H,4,7-11H2,1-3H3
• InChI Key: QLVSDYKPNLJMJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=C3C(=NC=C2)N(C(=O)N(C3=O)C)C
• Molecular Formula: C18H23N5O5S
• Molecular Weight: 421.5 g/mol

Description

“Ethyl 4-(2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetyl)piperazine-1-carboxylate” is a complex organic compound. It is part of a novel series of compounds synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates. The structures of these newly synthesized compounds were established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple functional groups including a piperazine ring, a thioacetyl group, and a tetrahydropyrido[2,3-d]pyrimidin-5-yl group. The exact structure would need to be confirmed through spectral data and elemental analyses.

Scientific Research Applications

Synthesis and Biological Evaluation

• Anticancer and Anti-inflammatory Agents : This compound is involved in the synthesis of novel heterocyclic compounds with potential as anticancer and anti-inflammatory agents. Research has explored its role in the synthesis of derivatives such as benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines, which have shown promising results in biological evaluations (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Properties : Studies have synthesized various derivatives of this compound to evaluate their antimicrobial effects. These derivatives have shown good antibacterial and antifungal activities, comparable to standard drugs in some cases (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

• Neuroprotective Approach for Alzheimer's Disease : Researchers have synthesized derivatives of this compound as part of a multi-target therapeutic approach for neuroprotection, particularly in the treatment of Alzheimer's disease. These derivatives have shown to inhibit acetylcholinesterase activity and offer protection against toxicity in neuronal cell lines (Lecanu, Tillement, McCourty, Rammouz, Yao, Greeson, & Papadopoulos, 2010).

Synthesis and Chemical Properties

• Polyamide Synthesis : The compound has been utilized in the synthesis of polyamides containing various nucleobases like uracil and adenine. These polyamides, with molecular weights in the range of 1000–5000, have applications in material science (Hattori & Kinoshita, 1979).

• Oxidation Reactions : It has been used in studies focusing on oxidation reactions, such as the conversion of ethyl 3,4-dihydropyrimidin-2(1H)-one-5-carboxylates to their corresponding ethyl pyrimidin-2(1H)-one-5-carboxylates, highlighting its role in chemical transformations (Memarian & Farhadi, 2009).